Cas no 1862480-22-5 (2-Propoxypyridine-3,4-diamine)

• Product Name: 2-Propoxypyridine-3,4-diamine
• CAS No: 1862480-22-5
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5714194
• PubChem ID: 130594034
• Update Time: 2025-10-21

2-Propoxypyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• EN300-1295486
• 2-Propoxypyridine-3,4-diamine
• 1862480-22-5
• 3,4-Pyridinediamine, 2-propoxy-

• Inchi： 1S/C8H13N3O/c1-2-5-12-8-7(10)6(9)3-4-11-8/h3-4H,2,5,10H2,1H3,(H2,9,11)
• InChI Key： CBYSZHTYVHXQDK-UHFFFAOYSA-N
• SMILES： O(C1C(=C(C=CN=1)N)N)CCC

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 359.9±37.0 °C(Predicted)
• pka: 7.18±0.50(Predicted)

Additional information on 2-Propoxypyridine-3,4-diamine

Introduction to 2-Propoxypyridine-3,4-Diamine (CAS No. 1862480-22-5)

The compound 2-propoxypyridine-3,4-diamine, identified by the CAS number 1862480-22-5, is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis and material engineering.

Chemical Structure and Properties

2-propoxypyridine-3,4-diamine features a pyridine ring with substituents at positions 3 and 4, where the amino groups are located, and a propoxy group at position 2. The molecule's structure allows for diverse reactivity and functionalization, making it a valuable precursor in organic synthesis. Recent studies have highlighted its role in the development of novel materials, including coordination polymers and metal-organic frameworks (MOFs), where its diamine functionality facilitates metal coordination.

Applications in Materials Science

The application of 2-propoxypyridine-3,4-diamine in materials science has been a focal point of recent research. Its ability to act as a ligand in the formation of MOFs has led to the creation of highly porous materials with potential applications in gas storage and catalysis. For instance, researchers have demonstrated that incorporating this compound into MOF structures enhances their stability under various environmental conditions, making them suitable for industrial applications.

Synthesis and Optimization

The synthesis of 2-propoxypyridine-3,4-diamine involves multi-step organic reactions, often utilizing intermediates such as propionaldehyde and pyridine derivatives. Recent advancements in catalytic methods have improved the efficiency and yield of this synthesis process. For example, the use of palladium-catalyzed coupling reactions has been shown to significantly reduce reaction times while maintaining high purity levels.

Biological Applications

Beyond materials science, 2-propoxypyridine-3,4-diamine has shown promise in biological applications. Its diamine functionality makes it a potential candidate for use in drug delivery systems or as a component in bioactive molecules. Preliminary studies suggest that this compound may exhibit antioxidant properties, which could be beneficial in pharmaceutical formulations targeting oxidative stress-related diseases.

Environmental Considerations

In line with current trends toward sustainable chemistry, researchers are exploring the environmental impact of 2-propoxypyridine-3,4-diamine throughout its lifecycle. Studies are being conducted to assess its biodegradability and potential toxicity to aquatic life. These efforts aim to ensure that its use aligns with green chemistry principles and minimizes ecological footprint.

Future Prospects

The future of 2-propoxypyridine-3,4-diamine looks promising as ongoing research continues to uncover new applications and optimize its synthesis processes. Its role as a building block in advanced materials and potential contributions to drug development underscore its importance in modern chemistry.